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Cat. No.: B15555147

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of ceftazidime, a third-generation cephalosporin

antibiotic, is critical in clinical and preclinical studies. The use of a stable isotope-labeled

internal standard, such as Ceftazidime-d5, is the gold standard for liquid chromatography-

tandem mass spectrometry (LC-MS/MS) based bioanalysis, ensuring high accuracy and

reproducibility. When bioanalytical work is transferred between laboratories, a thorough cross-

validation of the analytical method is paramount to ensure data consistency and integrity.

This guide provides a comparative overview of the performance of LC-MS/MS methods for the

quantification of ceftazidime using Ceftazidime-d5 as an internal standard, based on data from

published single-laboratory validation studies. While a direct multi-laboratory study with side-

by-side data is not publicly available, this guide synthesizes key performance parameters to

offer a representative comparison.

Performance Comparison of Ceftazidime
Bioanalytical Methods

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15555147#bc-rfq
https://www.benchchem.com/product/b15555147/docs?utm_src=pdf-body#cross-validation-of-ceftazidime-d5-bioanalytical-methods-a-comparative-guide
https://www.benchchem.com/product/b15555147/docs?utm_src=pdf-body#cross-validation-of-ceftazidime-d5-bioanalytical-methods-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the key validation parameters for the quantification of

ceftazidime in human plasma from different LC-MS/MS methods. This synthesized data

provides a benchmark for what to expect in terms of method performance and highlights the

consistency achievable between well-validated laboratories.

Table 1: Comparison of LC-MS/MS Method Parameters for Ceftazidime Quantification

Parameter
Representative
Method A

Representative
Method B

Representative
Method C

Internal Standard Ceftazidime-d5 Ceftazidime-d5 Ceftazidime-d5

Linearity Range

(µg/mL)
0.05 - 50[1] 1 - 100[2] 0.5 - 100[3]

Correlation Coefficient

(r²)
> 0.99 > 0.99 > 0.99

Lower Limit of

Quantification (LLOQ)

(µg/mL)

0.05[1] 1[2] 0.5[3]

Intra-day Precision

(%CV)
< 9%[1] < 15%[2] < 11%[3]

Inter-day Precision

(%CV)
< 9%[1] < 15%[2] < 11%[3]

Accuracy (% Bias) within ±8%[1] 89.5% - 108.5%[2] 95% - 114%[3]

Note: The data presented in this table is a synthesized representation from multiple sources to

provide a comparative overview. For specific details, please refer to the cited literature.

Experimental Protocols
A robust and well-documented experimental protocol is the foundation of a reproducible

bioanalytical method. Below are detailed methodologies representative of those used for the

quantification of ceftazidime in human plasma using LC-MS/MS with Ceftazidime-d5 as an

internal standard.
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Sample Preparation: Protein Precipitation
Protein precipitation is a common, straightforward, and effective method for extracting

ceftazidime from plasma samples.

Sample Thawing: Frozen plasma samples are thawed at room temperature.

Aliquoting: A small volume of plasma (e.g., 50 µL) is aliquoted into a clean microcentrifuge

tube.

Internal Standard Spiking: An appropriate volume of Ceftazidime-d5 internal standard

working solution is added to each plasma sample, calibration standard, and quality control

(QC) sample.

Precipitation: A precipitating agent, typically acetonitrile (e.g., 200 µL), is added to each tube.

[2]

Vortexing: The samples are vortex-mixed for approximately 1 minute to ensure complete

protein precipitation.

Centrifugation: The tubes are centrifuged at high speed (e.g., 14,000 rpm for 10 minutes) to

pellet the precipitated proteins.

Supernatant Transfer: The clear supernatant is carefully transferred to a clean tube or a 96-

well plate for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
The following are typical LC-MS/MS conditions for the analysis of ceftazidime.

Table 2: Typical LC-MS/MS Conditions
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Parameter Condition

LC System
A high-performance or ultra-high-performance

liquid chromatography (HPLC/UHPLC) system.

Column
A reversed-phase C18 column (e.g., Waters

Acquity BEH C18) is commonly used.[3]

Mobile Phase A 0.1% Formic acid in water.[3]

Mobile Phase B 0.1% Formic acid in acetonitrile.[3]

Gradient Elution

A gradient elution is typically employed to

ensure good separation of the analyte from

matrix components.

Flow Rate Typically in the range of 0.3 - 0.6 mL/min.

Injection Volume 1 - 10 µL.

MS System A triple quadrupole mass spectrometer.

Ionization Mode
Electrospray Ionization (ESI) in positive mode.

[2]

MRM Transitions
Ceftazidime: m/z 547.2 → 468.1; Ceftazidime-

d5: m/z 552.3 → 468.1.[2]

Cross-Validation Workflow and Key Parameters
The process of cross-validating an analytical method between different laboratories involves a

systematic approach to ensure that the method performs equivalently in all locations. The

following diagrams illustrate the typical workflow and the key parameters that are assessed.

Originating Laboratory Receiving Laboratory

Method Development & Validation Prepare & Analyze QC Samples Analyze Study Samples Generate Initial Data Set Method TransferTransfer Protocol & Samples Partial Method Validation Analyze Blinded QC Samples Re-analyze Study Samples Generate Comparative Data Set Statistical Comparison of Data SetsSubmit Data for Comparison Final Cross-Validation Report

Click to download full resolution via product page
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A typical workflow for the cross-validation of a bioanalytical method between two laboratories.

Method Cross-Validation

Linearity & Range Precision (Intra- & Inter-day) Accuracy LLOQ Selectivity & Specificity Matrix Effect Stability

Click to download full resolution via product page

Key parameters assessed during the cross-validation of a bioanalytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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